Cas no 496841-04-4 (methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate)

• Product Name: methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate
• CAS No: 496841-04-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 932630
• PubChem ID: 15381006
• Update Time: 2025-10-29

methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• null
• (2S,3S)-methyl 3-hydroxypyrrolidine-2-carboxylate
• L-Proline, 3-hydroxy-, methyl ester, (3S)- (9CI)
• methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate
• YIKYEFZGORKEBX-WHFBIAKZSA-N
• SCHEMBL116295
• 496841-04-4
• Rel-methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate
• AKOS006349739
• (2S,3S)-3-hydroxy-pyrrolidine-2-carboxylic acid methyl ester
• CS-0184643
• L-Proline,3-hydroxy-,methyl ester,(3S)-(9ci)

• Inchi： 1S/C6H11NO3/c1-10-6(9)5-4(8)2-3-7-5/h4-5,7-8H,2-3H2,1H3/t4-,5-/m0/s1
• InChI Key： YIKYEFZGORKEBX-WHFBIAKZSA-N
• SMILES： O[C@H]1CCN[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate

Methyl (2S,3S)-3-Hydroxypyrrolidine-2-Carboxylate: A Comprehensive Overview

Methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate, identified by the CAS number 496841-04-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered cyclic amine, with hydroxyl and methyl ester functionalities at specific stereogenic centers. The stereochemistry of the compound, denoted by the (2S,3S) configuration, plays a crucial role in its chemical properties and biological activity.

The structure of methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate consists of a pyrrolidine ring with hydroxyl and ester groups at positions 2 and 3, respectively. This arrangement imparts unique physical and chemical properties to the molecule, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a chiral building block in asymmetric synthesis, where its stereochemistry can be leveraged to construct complex molecular architectures.

In terms of synthesis, several methods have been reported for the preparation of methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate. One common approach involves the resolution of racemic pyrrolidine derivatives using chiral resolving agents or enzymatic methods. Another method employs asymmetric catalysis to directly synthesize the enantiomerically pure compound. These advancements have significantly improved the efficiency and scalability of its production.

The applications of methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate span across various domains. In pharmaceutical research, it has been utilized as a chiral auxiliary in the synthesis of bioactive molecules. Its ability to induce asymmetry in otherwise symmetric systems has made it invaluable in drug discovery programs targeting complex biological pathways.

Recent research has also explored the use of methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate in materials science. For instance, studies have demonstrated its potential as a precursor for the synthesis of advanced polymers with tailored mechanical and thermal properties. The compound's unique stereochemistry allows for the creation of polymers with enhanced stability and functionality.

In addition to its synthetic applications, methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate has been studied for its biological activity. Preclinical studies have shown that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest that further investigation into its pharmacological properties could lead to novel therapeutic applications.

The CAS number 496841-04-4 serves as a unique identifier for this compound within chemical databases and literature. Researchers can utilize this identifier to access detailed information about its physical properties, such as melting point, boiling point, and solubility profiles. This information is critical for optimizing its use in various chemical processes.

In conclusion, methyl (2S,3S)-3-hydroxypyrrolidine-2-carboxylate is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique stereochemistry and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with specific biological or physical properties. As ongoing research continues to uncover new uses for this compound, its significance in the scientific community is expected to grow further.